Cas no 2869870-39-1 (Not Yet Assigned)

• Product Name: Not Yet Assigned
• CAS No: 2869870-39-1
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 5563783
• Update Time: 2025-07-16

Not Yet Assigned Chemical and Physical Properties

Names and Identifiers

• Not Yet Assigned

• Inchi： 1S/C14H19NO4/c1-2-3-19-14(18)15-6-11-9-4-8(13(16)17)5-10(9)12(11)7-15/h2,8-12H,1,3-7H2,(H,16,17)/t8?,9-,10+,11+,12-
• InChI Key： OQSXSUPMQJGFLZ-YIHPLGNESA-N
• SMILES： C(N1C[C@@H]2[C@@H]([C@H]3CC(C(=O)O)C[C@H]32)C1)(=O)OCC=C

Additional information on Not Yet Assigned

Exploring the Potential of CAS No. 2869870-39-1 and Its Emerging Applications in Modern Research

In the ever-evolving landscape of chemical research, CAS No. 2869870-39-1 has emerged as a compound of significant interest, despite its product name being Not Yet Assigned. This unique identifier places it among the newer entries in chemical databases, sparking curiosity among researchers and industry professionals alike. The absence of an assigned product name underscores the novelty of this compound, making it a focal point for exploratory studies and potential applications.

The scientific community is increasingly drawn to CAS No. 2869870-39-1 due to its undefined yet promising properties. Researchers are particularly interested in its molecular structure and reactivity, which could pave the way for breakthroughs in fields such as material science, pharmaceutical development, and green chemistry. As sustainability becomes a global priority, compounds like CAS No. 2869870-39-1 are being scrutinized for their potential to contribute to eco-friendly innovations.

One of the most frequently asked questions about CAS No. 2869870-39-1 revolves around its synthesis methods and stability under various conditions. Preliminary studies suggest that this compound may exhibit unique thermal and chemical stability, making it a candidate for high-performance applications. Its solubility profile and compatibility with other chemicals are also under investigation, as these factors are critical for its integration into industrial processes.

In the context of drug discovery, CAS No. 2869870-39-1 is being explored for its potential bioactivity. While its exact mechanisms remain uncharacterized, early-stage research hints at possible interactions with biological targets. This has led to speculation about its role in therapeutic development, particularly in areas like oncology and neurology, where novel compounds are in high demand.

The material science community is equally intrigued by CAS No. 2869870-39-1. Its potential to form advanced polymers or nanocomposites could revolutionize industries ranging from electronics to aerospace. Researchers are particularly interested in its mechanical properties and conductivity, which could make it a key component in next-generation technologies.

From an environmental perspective, the biodegradability and toxicity profile of CAS No. 2869870-39-1 are subjects of ongoing study. As regulations around chemical usage tighten globally, understanding these aspects is crucial for its commercial viability. Early indications suggest that this compound may align well with green chemistry principles, further enhancing its appeal.

Despite its promise, challenges remain in fully characterizing CAS No. 2869870-39-1. The lack of a standardized nomenclature (as indicated by its Not Yet Assigned status) complicates literature searches and collaboration. However, this also presents an opportunity for researchers to contribute to its classification and nomenclature, shaping its identity in the scientific community.

Looking ahead, the trajectory of CAS No. 2869870-39-1 will depend on continued interdisciplinary research. Its potential applications span multiple industries, making it a compound worth watching in the coming years. As more data becomes available, the scientific community will be better positioned to unlock its full potential and assign it the recognition it deserves—perhaps even moving beyond its current Not Yet Assigned status to a name that reflects its significance.